![molecular formula C11H14N4 B6635260 2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile](/img/structure/B6635260.png)
2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile
Overview
Description
2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known by its chemical formula C12H15N5.
Mechanism of Action
The mechanism of action of 2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile involves the inhibition of certain enzymes. This inhibition can lead to a decrease in the activity of these enzymes, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile are still being studied. However, it has been found to have potential effects on the activity of enzymes involved in cellular processes such as DNA replication and protein synthesis.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile in lab experiments include its inhibitory activity against certain enzymes, which can provide valuable insights into cellular processes. However, the limitations of using this compound include its potential toxicity and the need for further research to fully understand its effects.
Future Directions
There are several future directions for research on 2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile. These include further studies on its potential applications in drug development, as well as its effects on cellular processes and disease states. Additionally, research on the toxicity and safety of this compound is needed to fully understand its potential for use in scientific research.
Synthesis Methods
The synthesis of 2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile can be achieved through a multistep process. The first step involves the reaction of 2-methylcyclopentanone with hydroxylamine hydrochloride to form the corresponding oxime. The oxime is then reacted with chloroacetonitrile to form the nitrile. The final step involves the reaction of the nitrile with guanidine to form the desired compound.
Scientific Research Applications
2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile has been studied for its potential applications in scientific research. This compound has been found to exhibit inhibitory activity against certain enzymes, making it a potential candidate for drug development. Additionally, this compound has been studied for its potential use in the treatment of cancer and other diseases.
properties
IUPAC Name |
2-[(2-methylcyclopentyl)amino]pyrimidine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4/c1-8-3-2-4-10(8)15-11-13-6-5-9(7-12)14-11/h5-6,8,10H,2-4H2,1H3,(H,13,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCPDNYBHQRUPPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC1NC2=NC=CC(=N2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Methylcyclopentyl)amino]pyrimidine-4-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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